3-Methyl-8-oximino-5,6,7,8-tetrahydroquinoline

• CAS RN: 62230-66-4
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: N-(3-methyl-6,7-dihydro-5H-quinolin-8-ylidene)hydroxylamine
• InChI: InChI=1S/C10H12N2O/c1-7-5-8-3-2-4-9(12-13)10(8)11-6-7/h5-6,13H,2-4H2,1H3
• InChI Key: QBPWUNPJCPLSRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=NO)CCC2)N=C1

Description

3-Methyl-8-oximino-5,6,7,8-tetrahydroquinoline is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The quinolinone (30g), hydroxylamine hydrochloride (14g), sodium hydroxide (9g), ethanol (165ml) and water (65ml) were stirred and refluxed for 2 hours. Water (100 ml) was added and the product was allowed to crystallise overnight. The crystals were removed by filtration and washed with water and dried to give 3-methyl-8-oximino-5,6,7,8-tetrahydroquinoline (27.5g) mp 188° C.

Synthesis routes and methods II

Procedure details

The quinolinone (30g), hydroxylamine hydrochloride (14g), sodium hydroxide (9g), ethanol (165ml) and water (65ml) were stirred and refluxed for 2 hours. Water (100ml) was added and the product was allowed to crystallise overnight. The crystals were removed by filtration and washed with water and dried to give 3-methyl-8-oximino-5,6,7,8-tetrahydroquinoline (27.5g) mp 188° C. Found: C,68.5; H,6.9; N,15.4, C10H12N2O requires C,68.2; H,6.9; N,15.1%.